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Compound of Interest

Compound Name: Ethyl 2-ethylhexanoate

Cat. No.: B156873

An In-depth Technical Guide to the Physical Properties of Ethyl 2-ethylhexanoate

Introduction

Ethyl 2-ethylhexanoate (CAS No. 2983-37-1) is a fatty acid ester recognized for its
characteristic fruity, tropical aroma.[1] It belongs to the class of short fatty esters and finds
applications as a flavoring agent in the food industry and as a fragrance ingredient.[1] This
technical guide provides a comprehensive overview of the core physical and chemical
properties of Ethyl 2-ethylhexanoate, along with detailed experimental protocols for their
determination. This document is intended for researchers, scientists, and professionals in drug
development who require precise data and methodologies for handling and characterizing this
compound.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of Ethyl 2-ethylhexanoate are
summarized in the table below. These properties are crucial for its application in various
scientific and industrial fields.
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Property Value Reference
Molecular Formula C10H2002 [1112]
Molecular Weight 172.26 g/mol [1][2]
Appearance Clear to pale yellow liquid [1]

Odor Fruity tropical aroma [1]

Boiling Point 81.0 °C at 24.00 mm Hg [1]

Practically insoluble in water.
Solubility [1][3] Soluble in some organic

solvents.[3]

LogP (Octanol/Water) 3.9 at35°C [3]

Experimental Protocols

Accurate determination of physical properties is essential for the quality control and application
of chemical compounds. The following sections detail the standard methodologies for
measuring key physical parameters of liquid esters like Ethyl 2-ethylhexanoate.

Density Measurement

Density is a fundamental physical property defined as mass per unit volume. For liquids, it can
be determined using several methods, with the pycnometer method being a common and
precise approach.

Methodology: Pycnometer Method

o Preparation: A pycnometer, a flask with a precisely defined volume, is thoroughly cleaned
and dried.[4][5]

o Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately measured
using an analytical balance.[5][6]

 Filling: The pycnometer is filled with the sample liquid (Ethyl 2-ethylhexanoate), ensuring
no air bubbles are trapped.[5] The temperature of the sample is allowed to equilibrate to a
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standard temperature (e.g., 20°C or 25°C), as density is temperature-dependent.[4]

o Mass of Filled Pycnometer: The mass of the pycnometer filled with the liquid is measured.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.[7]
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Workflow for Density Measurement using a Pycnometer

Clean and dry pycnometer

'

Weigh empty pycnometer (m1)

'

Fill pycnometer with Ethyl 2-ethylhexanoate

'

Equilibrate to constant temperature (T)

'

Weigh filled pycnometer (m2)

'

Calculate mass of liquid (m = m2 - m1) Record pycnometer volume (V)

N 7

Calculate Density (p = m/V)

Click to download full resolution via product page

Workflow for Density Measurement.

Refractive Index Measurement
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The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property used to identify and assess the purity of compounds.

Methodology: Abbe Refractometer

¢ Instrument Calibration: The Abbe refractometer is calibrated using a standard sample with a
known refractive index, typically distilled water.[8]

o Sample Application: A few drops of Ethyl 2-ethylhexanoate are placed on the surface of the
prism.

o Measurement: The prism is closed, and the sample is allowed to spread into a thin film. The
instrument's light source is switched on, and the measurement is taken at a specific,
controlled temperature, as the refractive index is temperature-dependent.[9] The sodium D-
line (589.3 nm) is commonly used as the light source.[9]

o Reading: The eyepiece is adjusted until the boundary line between the light and dark regions
is sharp and centered. The refractive index value is then read from the instrument's scale.
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Workflow for Refractive Index Measurement

Calibrate Abbe refractometer with a standard

:

Place a few drops of Ethyl 2-ethylhexanoate on the prism

:

Close prism and ensure a thin film forms

:

Allow temperature to stabilize

:

Adjust eyepiece to view the boundary line

:

Read refractive index from the scale

Click to download full resolution via product page

Workflow for Refractive Index Measurement.

Purity Assessment

The purity of Ethyl 2-ethylhexanoate is critical for its use in research and commercial
applications. Gas chromatography is a powerful analytical technique for determining the purity

of volatile compounds.
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Methodology: Gas Chromatography (GC)

o Sample Preparation: A dilute solution of Ethyl 2-ethylhexanoate is prepared in a suitable
volatile solvent.

e Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID) is
typically used.[10] The appropriate capillary column is selected based on the polarity of the
analyte.

« Injection: A small volume of the prepared sample is injected into the heated inlet of the GC,
where it is vaporized.

e Separation: An inert carrier gas (e.g., helium or nitrogen) carries the vaporized sample
through the column. The separation of components is based on their differential partitioning
between the mobile gas phase and the stationary phase lining the column.[11]

o Detection: As each component elutes from the column, it is detected by the FID. The
detector generates a signal that is proportional to the amount of the component.

o Data Analysis: The output is a chromatogram, which shows peaks corresponding to each
component. The area under each peak is integrated to determine the relative percentage of
each component, thus providing a measure of the purity of the Ethyl 2-ethylhexanoate
sample.[10]

Conclusion

This technical guide has detailed the key physical properties of Ethyl 2-ethylhexanoate and
outlined the standard experimental protocols for their determination. The provided data and
methodologies serve as a valuable resource for scientists and researchers, ensuring accurate
characterization and facilitating the effective application of this compound in various fields,
including flavor and fragrance science, and chemical synthesis. Adherence to these
standardized protocols is crucial for obtaining reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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